molecular formula C9H10O2S B015917 Methyl 4-(methylthio)benzoate CAS No. 3795-79-7

Methyl 4-(methylthio)benzoate

Cat. No. B015917
CAS RN: 3795-79-7
M. Wt: 182.24 g/mol
InChI Key: UQGNSVPCBCFZCE-UHFFFAOYSA-N
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Description

“Methyl 4-(methylthio)benzoate” is an organic compound with the molecular formula C9H10O2S . It has an average mass of 182.240 Da and a monoisotopic mass of 182.040146 Da .


Molecular Structure Analysis

The molecular structure of “Methyl 4-(methylthio)benzoate” consists of a benzene ring substituted with a methylthio group and a methyl benzoate group . The SMILES string representation is COC(=O)c1ccc(SC)cc1 .


Physical And Chemical Properties Analysis

“Methyl 4-(methylthio)benzoate” is a solid compound . It has a molecular weight of 182.24 g/mol . The compound has a topological polar surface area of 51.6 Ų .

Scientific Research Applications

Chemical Properties and Identification

“Methyl 4-(methylthio)benzoate” is a chemical compound with the empirical formula C9H10O2S . It has a molecular weight of 182.24 and is typically sold in solid form . The compound is used in various research applications .

Use in Esterification Reactions

“Methyl 4-(methylthio)benzoate” is used in esterification reactions . In a study, it was prepared by reacting various benzoic acids with methanol using an acidic catalyst . The study found that zirconium metal catalysts with fixed Ti had the best activity .

Use in Synthesis of Methyl Benzoates

“Methyl 4-(methylthio)benzoate” is used in the synthesis of a series of methyl benzoates . The direct condensation of benzoic acid and methanol using a metallic Lewis acid without other auxiliary Bronsted acids is reported for the first time .

Use in Flavor and Fragrance Industry

Methyl benzoate compounds, including “Methyl 4-(methylthio)benzoate”, are used in the flavor and fragrance industry . They have low toxicity and are mainly used in scents and as solvents . For example, methyl benzoate has a fruity flavor that can be used in pineapple, strawberry, and cherry syrups .

Use in Pharmaceutical Industry

“Methyl 4-(methylthio)benzoate” is used in the pharmaceutical industry . For instance, methyl p-bromobenzoate, a compound related to “Methyl 4-(methylthio)benzoate”, is the main raw material of pemetrexed disodium, an antitumor drug .

Use in Environmental Research

“Methyl 4-(methylthio)benzoate” is used in environmental research . Solid acids are being developed for use in ester synthesis reactions as an alternative to common acids . These solid acids are recoverable and can be used multiple times, reducing the amount of wastewater produced during the process .

Mechanism of Action

Target of Action

Methyl 4-(methylthio)benzoate is an organic compound that has been found to be a good methylating agent . The primary targets of this compound are likely to be biomolecules that undergo methylation, a key process in the regulation of gene expression and protein function.

Mode of Action

The compound interacts with its targets through methylation reactions . Methylation involves the transfer of a methyl group (CH3) from the compound to its target molecule. This can result in significant changes in the target molecule’s structure and function, potentially altering its activity or interactions with other molecules.

Safety and Hazards

“Methyl 4-(methylthio)benzoate” is classified as a combustible liquid (H227), harmful if swallowed (H302), and harmful to aquatic life (H402) . It is recommended to keep away from heat, sparks, open flames, and hot surfaces .

Future Directions

“Methyl 4-(methylthio)benzoate” has potential applications in the production of other chemicals, such as triflates and sulfinyl compounds . It also has transport properties and may function as a postulated intermediate in the methylating reaction .

properties

IUPAC Name

methyl 4-methylsulfanylbenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10O2S/c1-11-9(10)7-3-5-8(12-2)6-4-7/h3-6H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQGNSVPCBCFZCE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(C=C1)SC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60191387
Record name Methyl 4-(methylthio)benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60191387
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

182.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 4-(methylthio)benzoate

CAS RN

3795-79-7
Record name Methyl 4-(methylthio)benzoate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003795797
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Methyl 4-(methylthio)benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60191387
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3795-79-7
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How does Methyl 4-(methylthio)benzoate interact with N-OH-AAF and what are the downstream effects?

A1: Research suggests that Methyl 4-(methylthio)benzoate interacts with the reactive intermediate formed during the breakdown of N-OH-AAF's sulfate ester, the N-sulfate. [] The thioether group in Methyl 4-(methylthio)benzoate is proposed to attack the reactive nitrenium ion formed from the N-sulfate. This reaction is thought to lead to the formation of a sulfonium-AAF conjugate, which then decomposes into 2-acetylaminofluorene (AAF) and a sulfinyl compound.

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